Cas no 284494-77-5 (1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-)
284494-77-5 structure
Product Name:1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-
CAS No:284494-77-5
MF:C50H34
MW:634.804973125458
CID:2839216
PubChem ID:11296631
Update Time:2025-04-21
1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 284494-77-5
- 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-
- DTXSID20461497
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- Inchi: 1S/C50H34/c1-7-19-37(20-8-1)31-32-38-33-35-44(36-34-38)50-48(42-27-15-5-16-28-42)46(40-23-11-3-12-24-40)45(39-21-9-2-10-22-39)47(41-25-13-4-14-26-41)49(50)43-29-17-6-18-30-43/h1-30,33-36H
- InChI Key: KWGOGSVJENVIPH-UHFFFAOYSA-N
- SMILES: C1(C2C=CC(C#CC3C=CC=CC=3)=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 634.266051085Da
- Monoisotopic Mass: 634.266051085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 50
- Rotatable Bond Count: 8
- Complexity: 996
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.7
- Topological Polar Surface Area: 0Ų
1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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